Cas no 1394820-15-5 (4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride)

• Product Name: 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride
• CAS No: 1394820-15-5
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 2092303
• PubChem ID: 73012680
• Update Time: 2025-06-11

4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride
• BS-42065
• 4-(piperazin-1-ylmethyl)benzoic acid;hydrochloride
• 4-(PIPERAZIN-1-YLMETHYL)BENZOIC ACID 2HCL
• 4-[(piperazin-1-yl)methyl]benzoic acid hydrochloride
• UFC82015
• AKOS024464395
• 4-(Piperazin-1-ylmethyl)benzoicacidhydrochloride
• 4-(PIPERAZIN-1-YLMETHYL)BENZOIC ACID HCL
• 1394820-15-5

• MDL： MFCD22393684
• Inchi： 1S/C12H16N2O2.ClH/c15-12(16)11-3-1-10(2-4-11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2,(H,15,16);1H
• InChI Key： XQLWJXZAUHIVQE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 256.0978555Da
• Monoisotopic Mass: 256.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride

Recent Advances in the Application of 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride (CAS: 1394820-15-5) in Chemical Biology and Pharmaceutical Research

4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride (CAS: 1394820-15-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This piperazine derivative, characterized by its benzoic acid moiety, has demonstrated versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the design of kinase inhibitors and GPCR-targeting compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride as a building block for the development of selective serotonin receptor modulators. The research team successfully incorporated this compound into their molecular scaffold, resulting in improved binding affinity and selectivity profiles. The hydrochloride salt form (CAS: 1394820-15-5) was particularly noted for its enhanced solubility and stability in physiological conditions, making it favorable for pharmaceutical formulations.

In the field of oncology research, several recent patent applications have featured 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride as a core structural element in novel anticancer agents. A 2024 preclinical study demonstrated its utility in creating dual-action compounds that simultaneously target histone deacetylases (HDACs) and phosphoinositide 3-kinases (PI3Ks). The CAS: 1394820-15-5 compound served as an optimal linker between these two pharmacophores, maintaining optimal spatial orientation while improving pharmacokinetic properties.

The synthetic versatility of 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride has also been highlighted in recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis protocol for CAS: 1394820-15-5, achieving >95% purity with improved yield and reduced environmental impact. This development is particularly significant for industrial-scale pharmaceutical production, addressing previous challenges in the compound's commercial availability.

Emerging research has also explored the compound's potential in central nervous system (CNS) drug development. The piperazine moiety in 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride has shown favorable blood-brain barrier penetration characteristics, making it valuable for designing neuroactive compounds. Recent structure-activity relationship studies have provided insights into how modifications of this core structure can fine-tune pharmacological properties for specific neurological targets.

As research continues, 4-(Piperazin-1-ylmethyl)benzoic acid hydrochloride (CAS: 1394820-15-5) maintains its position as a valuable tool in medicinal chemistry. Its dual functionality, combining a hydrogen bond acceptor/donor system with a positively ionizable center, offers unique opportunities for molecular design. Future directions likely include expanded applications in PROTAC development and as a component in targeted drug delivery systems, building on its established role in contemporary drug discovery paradigms.